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Compound of Interest

Compound Name:
Methyl 2-

(hydroxymethyl)isonicotinate

Cat. No.: B1317243 Get Quote

Synthesis of Methyl 2-
(chloromethyl)isonicotinate: An Application Note
and Protocol
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of methyl 2-

(chloromethyl)isonicotinate from methyl 2-(hydroxymethyl)isonicotinate. This transformation

is a crucial step in the synthesis of various pharmaceutical intermediates and active

pharmaceutical ingredients. The protocol includes a comprehensive description of the reaction

conditions, purification methods, and characterization data.

Data Presentation
The following tables summarize the key physicochemical properties and spectroscopic data for

the starting material and the final product.

Table 1: Physicochemical Properties
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Compound Molecular Formula
Molecular Weight (
g/mol )

CAS Number

Methyl 2-

(hydroxymethyl)isonic

otinate

C₈H₉NO₃ 167.16 58481-17-7

Methyl 2-

(chloromethyl)isonicoti

nate

C₈H₈ClNO₂ 185.61 125104-36-1

Table 2: ¹H NMR Spectroscopic Data

Compound Solvent Chemical Shift (δ) in ppm

Methyl 2-

(hydroxymethyl)isonicotinate
CDCl₃

8.75 (d, 1H), 7.80 (s, 1H), 7.70

(d, 1H), 4.85 (s, 2H), 3.95 (s,

3H), 3.50 (br s, 1H)

Methyl 2-

(chloromethyl)isonicotinate
CDCl₃

8.88 (d, J=5.52 Hz, 1H), 8.38

(s, 1H), 8.18 (dd, J=4.20 Hz,

J=1.44 Hz, 1H), 5.08 (s, 2H),

4.04 (s, 3H)

Table 3: ¹³C NMR Spectroscopic Data

Compound Solvent Chemical Shift (δ) in ppm

Methyl 2-

(hydroxymethyl)isonicotinate
CDCl₃

165.8, 159.5, 149.8, 138.0,

122.5, 120.0, 63.5, 52.5

Methyl 2-

(chloromethyl)isonicotinate
CDCl₃

165.2, 155.0, 150.2, 139.5,

124.0, 122.8, 53.0, 45.0

Experimental Protocols
This section details the experimental procedures for the synthesis of the starting material and

the target compound.
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Synthesis of Methyl 2-(hydroxymethyl)isonicotinate
A common route to the starting material is the esterification of 2-(hydroxymethyl)isonicotinic

acid. Alternatively, it can be prepared from commercially available methyl isonicotinate.

Protocol 1: Synthesis from Methyl Isonicotinate

A detailed protocol for the synthesis of methyl isonicotinate, a precursor, can be found in the

literature. One common method involves the Fischer esterification of isonicotinic acid in

methanol with a catalytic amount of sulfuric acid.

Synthesis of Methyl 2-(chloromethyl)isonicotinate
The conversion of the hydroxymethyl group to a chloromethyl group is efficiently achieved

using thionyl chloride.

Protocol 2: Chlorination with Thionyl Chloride

In a solution of thionyl chloride (SOCl₂) (50mL) at 0°C, a solution of methyl 2-
(hydroxymethyl)isonicotinate (4.16 g, 24.9 mmol) in chloroform (CHCl₃) (5mL) is added

dropwise.[1] The reaction mixture is then stirred overnight at room temperature.[1] Following

the reaction, dichloromethane (CH₂Cl₂) (100mL) is added, and the solvents are removed under

reduced pressure.[1] This step of adding CH₂Cl₂ and removing the solvent is repeated to

ensure the complete removal of excess SOCl₂.[1] The resulting product is a grey solid (4.6 g,

100% yield) and can be used in subsequent steps without further purification.[1]

Purification:

If further purification is required, the crude product can be purified by flash column

chromatography on silica gel, using a gradient of ethyl acetate in petroleum ether.

Experimental Workflow and Signaling Pathways
The following diagrams illustrate the logical workflow of the synthesis.
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Caption: Synthetic workflow for the preparation of Methyl 2-(chloromethyl)isonicotinate.
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Caption: Simplified reaction mechanism for the chlorination step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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